Cas no 144867-14-1 (Ethanethioic acid,S-[2-(acetylcyanoamino)ethyl] ester)

Ethanethioic acid,S-[2-(acetylcyanoamino)ethyl] ester Properties

Names and Identifiers

• Ethanethioic acid,S-[2-(acetylcyanoamino)ethyl] ester
• S-[2-[acetyl(cyano)amino]ethyl] ethanethioate
• DTXSID90449601
• 144867-14-1
• Ethanethioic acid, S-[2-(acetylcyanoamino)ethyl] ester
• S-{2-[Acetyl(cyano)amino]ethyl} ethanethioate
• InChI=1/C7H10N2O2S/c1-6(10)9(5-8)3-4-12-7(2)11/h3-4H2,1-2H
• +Expand

• InChIKey： RWSZAWLRIWCWEJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10N2O2S/c1-6(10)9(5-8)3-4-12-7(2)11/h3-4H2,1-2H3
• SMILES： CC(SCCN(C(=O)C)C#N)=O

Computed Properties

• Exact Mass: 186.0464
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 186.04629874g/mol
• Heavy Atom Count: 12
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• PSA: 61.17